Cas no 1517430-38-4 (4-Pyrimidinecarboxylic acid, 2-(1-methoxy-1-methylethyl)-)

• Product Name: 4-Pyrimidinecarboxylic acid, 2-(1-methoxy-1-methylethyl)-
• CAS No: 1517430-38-4
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5273339
• Update Time: 2025-06-03

4-Pyrimidinecarboxylic acid, 2-(1-methoxy-1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 2-(1-methoxy-1-methylethyl)-
• 2-(2-Methoxypropan-2-yl)pyrimidine-4-carboxylic acid

• Inchi： 1S/C9H12N2O3/c1-9(2,14-3)8-10-5-4-6(11-8)7(12)13/h4-5H,1-3H3,(H,12,13)
• InChI Key： PTABJPSGPNMBCB-UHFFFAOYSA-N
• SMILES： C1(C(OC)(C)C)=NC=CC(C(O)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 2-(1-methoxy-1-methylethyl)-

4-Pyrimidinecarboxylic Acid, 2-(1-Methoxy-1-Methylethyl)-: A Comprehensive Overview

The compound with CAS No. 1517430-38-4, commonly referred to as 4-Pyrimidinecarboxylic acid, 2-(1-methoxy-1-methylethyl)-, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The pyrimidine ring serves as a fundamental structural motif, and the substitution patterns on this ring play a crucial role in determining the compound's properties and potential therapeutic applications.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of 4-Pyrimidinecarboxylic acid, 2-(1-methoxy-1-methylethyl)-. One such approach involves the use of microwave-assisted synthesis, which not only enhances reaction efficiency but also minimizes the formation of unwanted byproducts. This method has been particularly effective in constructing the pyrimidine core and its substituted derivatives. Additionally, computational chemistry tools have been employed to predict the electronic properties and stability of this compound, providing valuable insights into its potential reactivity and bioavailability.

The substituent at position 2, specifically the 1-methoxy-1-methylethyl group, significantly influences the compound's physicochemical properties. This substituent introduces steric hindrance and electronic effects that can modulate the molecule's interaction with biological targets. For instance, studies have shown that this substitution pattern enhances the compound's solubility in lipophilic solvents, making it more amenable for formulation into drug delivery systems. Furthermore, the presence of the methoxy group introduces hydrogen bonding capabilities, which can enhance bioavailability and pharmacokinetic profiles.

In terms of biological activity, 4-Pyrimidinecarboxylic acid, 2-(1-methoxy-1-methylethyl)- has demonstrated promising anti-inflammatory and antioxidant properties. Recent research has highlighted its ability to inhibit key inflammatory pathways such as COX-2 (cyclooxygenase-2) and NF-kB (nuclear factor kappa-light-chain-enhancer of activated B cells). These findings suggest potential applications in the treatment of chronic inflammatory diseases such as arthritis and cardiovascular disorders. Moreover, preliminary studies indicate that this compound may exhibit cytotoxic effects against certain cancer cell lines, making it a candidate for further investigation in oncology research.

The synthesis of 4-Pyrimidinecarboxylic acid, 2-(1-methoxy-1-methylethyl)- typically involves a multi-step process that begins with the preparation of a suitable pyrimidine precursor. One common strategy is the condensation of β-alanine with an appropriate aldehyde or ketone under acidic conditions. Subsequent functionalization steps are then employed to introduce the desired substituents onto the pyrimidine ring. For instance, the introduction of the 1-methoxy-1-methylethyl group can be achieved through nucleophilic substitution or alkylation reactions. The optimization of these steps is critical to ensure high yields and purity of the final product.

From an analytical standpoint, modern spectroscopic techniques such as NMR (nuclear magnetic resonance) and MS (mass spectrometry) have been instrumental in confirming the structure and purity of 4-Pyrimidinecarboxylic acid, 2-(1-methoxy-1-methylethyl)-. These techniques provide detailed insights into the molecular architecture and help identify any impurities or degradation products that may arise during synthesis or storage. Additionally, X-ray crystallography has been used to determine the three-dimensional arrangement of atoms in this compound, further aiding in understanding its structural properties.

The potential therapeutic applications of 4-Pyrimidinecarboxylic acid, 2-(1-methoxy-1-methylethyl)- are not limited to inflammation and cancer; recent studies have also explored its role in neurodegenerative diseases such as Alzheimer's disease. The compound's ability to modulate key enzymes involved in amyloid-beta production suggests it may hold promise as a neuroprotective agent. However, further preclinical studies are required to validate these findings and establish its safety profile.

In conclusion, 4-Pyrimidinecarboxylic acid, 2-(1-methoxy-1-methylethyl)- represents a compelling molecule with diverse biological activities and potential therapeutic applications. Its unique structure and substituent effects make it an attractive target for further research in drug discovery. As advancements in synthetic methods and analytical techniques continue to evolve, our understanding of this compound's properties will undoubtedly deepen, paving the way for its translation into clinical practice.